Cas no 21055-41-4 (methyl N-(thioxomethylene)valinate)
21055-41-4 structure
Product Name:methyl N-(thioxomethylene)valinate
CAS No:21055-41-4
MF:C7H11NO2S
MW:173.23274064064
MDL:MFCD09025710
CID:253662
PubChem ID:145513
Update Time:2025-04-19
methyl N-(thioxomethylene)valinate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-isothiocyanato-3-methyl-, methyl ester
- Methyl L-2-isothiocyanato-3-methylbutyrate
- methyl (2S)-2-isothiocyanato-3-methylbutanoate
- (2S)-2-isothiocyanato-3-methylbutanoic acid methyl ester
- Methyl N-(sulfanylidenemethylidene)-L-valinate
- J-013805
- AKOS006343971
- EN300-1458883
- Butanoic acid,2-isothiocyanato-3-methyl-,methyl ester
- methyl (2S)-2-isothiocyanato-3-methyl-butanoate
- A815102
- DTXSID40426866
- 21055-41-4
- MFCD09025710
- 16a,21-diacetoxy-9a-fluoro-11b,17a-dihydroxy-1,4-pregnadiene-3,20-dione
- (S)-Methyl 2-isothiocyanato-3-methylbutanoate
- methyl N-(thioxomethylene)valinate
-
- MDL: MFCD09025710
- Inchi: 1S/C7H11NO2S/c1-5(2)6(8-4-11)7(9)10-3/h5-6H,1-3H3/t6-/m0/s1
- InChI Key: MFTMQIVHQZBFTC-LURJTMIESA-N
- SMILES: S=C=N[C@H](C(=O)OC)C(C)C
Computed Properties
- Exact Mass: 173.05100
- Monoisotopic Mass: 173.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 100°C 1mm
- PSA: 70.75000
- LogP: 1.28680
methyl N-(thioxomethylene)valinate Security Information
- Hazardous Material transportation number:UN 2810
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R20/21/22; R36/37/38
- HazardClass:IRRITANT-HARMFUL
methyl N-(thioxomethylene)valinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056600-1g |
Methyl L-2-isothiocyanato-3-methylbutyrate |
21055-41-4 | 99% | 1g |
827CNY | 2021-05-07 | |
| Fluorochem | 009533-1g |
Methyl L-2-isothiocyanato-3-methylbutyrate |
21055-41-4 | 99% | 1g |
£25.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056600-1g |
Methyl L-2-isothiocyanato-3-methylbutyrate |
21055-41-4 | 99% | 1g |
827.0CNY | 2021-07-10 | |
| abcr | AB150124-2 g |
Methyl L-2-isothiocyanato-3-methylbutyrate, 99%; . |
21055-41-4 | 99% | 2 g |
€174.00 | 2023-07-20 | |
| abcr | AB150124-10 g |
Methyl L-2-isothiocyanato-3-methylbutyrate, 99%; . |
21055-41-4 | 99% | 10 g |
€537.80 | 2023-07-20 | |
| TRC | M356528-100mg |
methyl N-(thioxomethylene)valinate |
21055-41-4 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356528-500mg |
methyl N-(thioxomethylene)valinate |
21055-41-4 | 500mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M356528-1g |
methyl N-(thioxomethylene)valinate |
21055-41-4 | 1g |
$ 160.00 | 2022-06-03 | ||
| Oakwood | 009533-1g |
Methyl L-2-isothiocyanato-3-methylbutyrate |
21055-41-4 | 98% | 1g |
$49.00 | 2024-07-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-286298-1g |
Methyl L-2-isothiocyanato-3-methylbutyrate, |
21055-41-4 | 1g |
¥504.00 | 2023-09-05 |
methyl N-(thioxomethylene)valinate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
21055-41-4 (methyl N-(thioxomethylene)valinate) Related Products
- 62246-49-5(Pentanoic acid, 2-isothiocyanato-4-methyl-, ethyl ester)
- 26349-76-8(ethyl N-(thioxomethylidene)valinate)
- 206761-74-2((2S)-2-Isothiocyanato-4-methyl-pentanoic Acid Methyl Ester)
- 206761-73-1(METHYL DL-2-ISOTHIOCYANATOCAPROATE)
- 21055-43-6(Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester)
- 21055-49-2(Dimethyl isothiocyanatosuccinate)
- 68693-53-8(Methyl DL-2-Isothiocyanatobutyrate)
- 114877-91-7(methyl (2S)-2-isothiocyanato-3-methylbutanoate)
- 54804-10-3(Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
- 58511-06-1(Pentanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk